4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide
Overview
Description
The compound “4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide” is a complex organic molecule. It contains a trifluoromethyl group, which is a key structural motif in active agrochemical and pharmaceutical ingredients . Trifluoromethylpyridines (TFMP) and its derivatives are widely used in the protection of crops from pests . They also find applications in the pharmaceutical and veterinary industries .
Synthesis Analysis
The synthesis of trifluoromethylpyridines (TFMP) and its derivatives involves a series of complex chemical reactions . The major use of TFMP derivatives is in the protection of crops from pests . More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Several TFMP derivatives are also used in the pharmaceutical and veterinary industries .Molecular Structure Analysis
The molecular structure of “4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide” is characterized by the presence of a trifluoromethyl group. This group is thought to contribute to the unique physicochemical properties of the molecule .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide” are complex and involve multiple steps . The synthesis process involves the use of a trifluoromethyl-containing intermediate .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide” are influenced by the presence of the trifluoromethyl group . This group contributes to the unique physicochemical properties of the molecule .Scientific Research Applications
Pharmaceutical Development
The trifluoromethyl group in compounds like 4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide is known to significantly affect pharmaceutical growth. This group is present in more than 50% of the best-selling drug molecules approved by the FDA, indicating its importance in drug design and development . The compound’s unique structure could be utilized in the synthesis of new pharmacological agents, particularly those targeting conditions where similar structures have been effective.
Agrochemical Applications
Compounds with the trifluoromethyl group have been widely used in agrochemicals due to their unique physicochemical properties. They play a crucial role in the protection of crops from pests and diseases. The structural motif of 4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide could be explored for developing novel agrochemical agents .
Organic Synthesis Intermediates
The compound can serve as an intermediate in the synthesis of more complex organic molecules. Its benzylic position and the presence of a nitro group make it a candidate for various organic reactions, including free radical bromination and nucleophilic substitution, which are fundamental in creating a wide range of organic products .
Nonlinear Optical Materials
The structural characteristics of 4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide suggest potential applications in the field of nonlinear optical (NLO) materials. These materials are essential for various photonic applications, including optical switching and frequency conversion .
Future Directions
The future directions for the research and application of “4-chloro-3-nitro-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)benzamide” and similar compounds are promising. It is expected that many novel applications of TFMP will be discovered in the future . The development of fluorinated organic chemicals is becoming an increasingly important research topic .
properties
IUPAC Name |
4-chloro-3-nitro-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClF3N2O4/c17-13-5-4-10(8-14(13)22(24)25)15(23)21-6-7-26-12-3-1-2-11(9-12)16(18,19)20/h1-5,8-9H,6-7H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHFXKHUAOXXFJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCNC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClF3N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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